Cas no 2639401-17-3 (1-benzyl-3,3-dimethyl-1,3-azasilolidine-5-carboxylic acid hydrochloride)

• Product Name: 1-benzyl-3,3-dimethyl-1,3-azasilolidine-5-carboxylic acid hydrochloride
• CAS No: 2639401-17-3
• MF: C₁₃H₂₀ClNO₂Si
• MW: 285.841903686523
• MDL: MFCD33549213
• CID: 5237759
• PubChem ID: 165896931
• Update Time: 2025-05-23

1-benzyl-3,3-dimethyl-1,3-azasilolidine-5-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• 1-benzyl-3,3-dimethyl-1,3-azasilolidine-5-carboxylic acid hydrochloride

• MDL： MFCD33549213
• Inchi： 1S/C13H19NO2Si.ClH/c1-17(2)9-12(13(15)16)14(10-17)8-11-6-4-3-5-7-11;/h3-7,12H,8-10H2,1-2H3,(H,15,16);1H
• InChI Key： GOWIYZUGOACEOL-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)N1C[Si](C)(C)CC1C(=O)O.Cl

Additional information on 1-benzyl-3,3-dimethyl-1,3-azasilolidine-5-carboxylic acid hydrochloride

1-Benzyl-3,3-Dimethyl-1,3-Azasilolidine-5-Carboxylic Acid Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2639401-17-3, known as 1-benzyl-3,3-dimethyl-1,3-azasilolidine-5-carboxylic acid hydrochloride, is a highly specialized chemical entity with unique structural and functional properties. This compound belongs to the class of azasilolidines, which are derivatives of siloxane-containing heterocycles. The azasilolidine framework is characterized by a six-membered ring containing silicon and nitrogen atoms, making it a versatile structure for various applications in organic synthesis and materials science.

Recent studies have highlighted the potential of 1-benzyl-3,3-dimethyl-1,3-azasilolidine-5-carboxylic acid hydrochloride in the field of drug delivery systems. Its ability to form stable complexes with metal ions has been explored for designing biocompatible nanomaterials. For instance, researchers have demonstrated that this compound can act as a ligand for metal nanoparticles, enhancing their stability and bioavailability. This property makes it a promising candidate for applications in targeted drug delivery and diagnostic imaging.

The synthesis of 1-benzyl-3,3-dimethyl-1,3-azasilolidine-5-carboxylic acid hydrochloride involves a multi-step process that includes the formation of the azasilolidine core followed by functionalization with a benzyl group and carboxylic acid moiety. The reaction conditions are carefully optimized to ensure high yield and purity. The hydrochloride salt form is particularly advantageous for its solubility in polar solvents, which facilitates its use in various chemical reactions and biological assays.

In terms of chemical properties, this compound exhibits excellent thermal stability and resistance to hydrolysis under mild conditions. These characteristics make it suitable for use in high-throughput screening assays and combinatorial chemistry libraries. Furthermore, the presence of the benzyl group introduces steric hindrance, which can be exploited to modulate the reactivity of the compound in organic transformations.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of 1-benzyl-3,3-dimethyl-1,3-azasilolidine-5-carboxylic acid hydrochloride. Quantum mechanical calculations have revealed that the silicon atom plays a crucial role in stabilizing the molecule's geometry and influencing its electronic properties. These insights are valuable for designing new derivatives with enhanced functionality.

The application of this compound extends beyond traditional chemical synthesis into emerging fields such as green chemistry and sustainable materials. For example, it has been investigated as a catalyst for asymmetric induction in organosilicon chemistry. Its ability to facilitate enantioselective reactions makes it a valuable tool for synthesizing chiral compounds with high enantiomeric excess.

In conclusion, 1-benzyl-3,3-dimethyl-1,3-azasilolidine-5-carboxylic acid hydrochloride (CAS No. 2639401-17-3) is a multifaceted compound with significant potential in various scientific domains. Its unique structure, combined with its versatile chemical properties, positions it as a key player in advancing modern chemical research and industrial applications.